2-amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one

• IUPAC Name: 2-amino-1-(4,4-difluoro-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl)ethanone
• InChI: InChI=1S/C9H14F2N2O/c10-9(11)2-1-6-4-13(5-7(6)9)8(14)3-12/h6-7H,1-5,12H2
• InChI Key: JICSIEFMJINUKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1CN(C2)C(=O)CN)(F)F
• Molecular Formula: C9H14F2N2O
• Molecular Weight: 204.22 g/mol

Description

2-amino-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one, commonly referred to as DFHCPE, is a fluorinated heterocyclic compound with a broad range of applications in scientific research. It has been used in a variety of biochemical and physiological studies due to its unique properties, such as its relatively low toxicity, low reactivity, and low solubility. This compound has been studied extensively in recent years, and its potential for use in a variety of research applications is now being explored.

Scientific Research Applications

Heterocyclic Chemistry and Drug Discovery

Research into heterocyclic compounds, such as pyrroles and pyrrolizines, is a significant area in medicinal chemistry due to their presence in various biologically active molecules. For instance, studies on the synthesis of pyrrole-fused alkaloid compounds have shown their potential in developing therapeutic agents with anti-inflammatory effects and negligible cell toxicity (Soo-Ill Cho et al., 2021). This demonstrates the broader applicability of amino-substituted heterocycles in creating new pharmacologically relevant entities.

Molecular Diversity through Synthesis

The synthesis and functionalization of heterocyclic systems, such as pyrrolopyrrolizines and pyrrolothiazoles, through reactions involving α-amino acids, showcase the molecular diversity achievable with heterocyclic frameworks (Liang Chen et al., 2016). Such diversity is crucial for the development of new molecules with potential therapeutic applications.

Green Chemistry Approaches

The exploration of metal-free synthesis methods for polysubstituted pyrroles using surfactants in an aqueous medium (Amrendra Kumar et al., 2017) highlights the environmental benefits and efficiency of green chemistry in producing complex heterocyclic compounds. This approach aligns with sustainable practices in chemical research, reducing harmful byproducts and energy consumption.

Advanced Materials and Electrooptic Applications

Heterocyclic compounds, including pyrroles, have been studied for their potential in advanced materials, such as electrooptic films. The architecture of pyrrole-pyridine-based chromophores influences their assembly, microstructure, and nonlinear optical response (A. Facchetti et al., 2006), demonstrating the critical role of molecular design in material science applications.